Cas no 2229342-18-9 (3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol)

• Product Name: 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol
• CAS No: 2229342-18-9
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 6207079
• PubChem ID: 165624970
• Update Time: 2025-07-17

3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol
• EN300-1783160
• 3-[2-(piperidin-1-yl)pyridin-3-yl]azetidin-3-ol
• 2229342-18-9

• Inchi： 1S/C13H19N3O/c17-13(9-14-10-13)11-5-4-6-15-12(11)16-7-2-1-3-8-16/h4-6,14,17H,1-3,7-10H2
• InChI Key： LOEGZYACCNDONB-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CN=C2N2CCCCC2)CNC1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.4Ų

Additional information on 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol

Comprehensive Overview of 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol (CAS No. 2229342-18-9): Properties, Applications, and Research Insights

The compound 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol (CAS No. 2229342-18-9) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a piperidine moiety with a pyridine ring and an azetidin-3-ol group, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and kinase modulators, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol has surged, driven by advancements in high-throughput screening and fragment-based drug design. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a hot topic in ADMET optimization discussions. The compound’s hydrogen bond donors/acceptors also make it relevant to crystal engineering studies, addressing frequent search queries about solid-form screening in API development.

The synthetic route for CAS 2229342-18-9 typically involves Pd-catalyzed cross-coupling reactions, reflecting the broader industry shift toward green chemistry and atom economy. Analytical characterization via LC-MS and NMR spectroscopy confirms its structural integrity, a key concern for researchers validating chemical purity. Notably, its azetidine alcohol functionality enables diverse derivatization – a feature often explored in medicinal chemistry forums discussing scaffold hopping strategies.

Emerging publications link piperidine-pyridine hybrids to CNS drug development, correlating with rising searches for blood-brain barrier permeable compounds. While 2229342-18-9 itself remains under investigation, structural analogs show promise in GPCR modulation – a trending topic in virtual screening webinars. The compound’s three-dimensionality (measured by Fsp3 metrics) further aligns with contemporary fragment-based lead discovery best practices.

From a commercial perspective, suppliers list 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol as a research-grade chemical with strict GMP compliance documentation, addressing frequent procurement questions about certificates of analysis. Storage recommendations emphasize anhydrous conditions, reflecting broader industry focus on compound stability in lyophilized form. These practical considerations make it a valuable reference compound for structure-activity relationship (SAR) studies.

Ongoing computational studies utilize 2229342-18-9 as a molecular docking template, particularly in protein-ligand interaction modeling. This connects to popular search terms like binding affinity prediction and free energy calculations. The compound’s balanced lipophilicity (predicted cLogP ~2.5) positions it as an interesting case study for property-based drug design tutorials.

In summary, 3-2-(piperidin-1-yl)pyridin-3-ylazetidin-3-ol represents a compelling example of modern privileged structures in drug discovery. Its CAS 2229342-18-9 identifier serves as a crucial reference point for researchers investigating nitrogen-rich heterocycles or developing fragment libraries. As the field progresses toward AI-assisted molecular design, such well-characterized compounds provide essential benchmarks for cheminformatics algorithm training and hit-to-lead optimization workflows.